Cas no 183383-30-4 (4-formyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester)

• Product Name: 4-formyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• CAS No: 183383-30-4
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD16037253
• CID: 1011426
• PubChem ID: 20592434
• Update Time: 2025-05-21

4-formyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• 1-PIPERAZINECARBOXYLIC ACID,4-FORMYL-,1,1-DIMETHYLETHYL ESTER
• tert-butyl 4-formylpiperazine-1-carboxylate

• MDL： MFCD16037253
• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-6-4-11(8-13)5-7-12/h8H,4-7H2,1-3H3
• InChI Key： NKFAHRCLUXUXTJ-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C=O)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 4-formyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester

4-Formyl-1-Piperazinecarboxylic Acid 1,1-Dimethylethyl Ester (CAS No: 183383-30-4)

The compound 4-formyl-1-piperazinecarboxylic acid 1,1-dimethylethyl ester, with the CAS registry number 183383-30-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and development.

Piperazine derivatives have been extensively researched due to their diverse biological activities, including antifungal, anticancer, and anti-inflammatory properties. The 4-formyl group in this compound adds functional diversity, enhancing its potential for various chemical reactions and biological interactions. The ester group (1,1-dimethylethyl) plays a crucial role in modulating the compound's solubility and bioavailability.

Recent studies have highlighted the importance of piperazine-based compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of 4-formyl-1-piperazinecarboxylic acid 1,1-dimethylethyl ester in targeting specific enzymes involved in cancer progression. The compound's ability to inhibit key enzymes has shown promise in preclinical models, suggesting its potential as a lead compound for anticancer drug development.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and esterification reactions. The optimization of these steps has been a focus of recent research to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of the synthesis process.

In terms of physical properties, 4-formyl-1-piperazinecarboxylic acid 1,1-dimethylethyl ester exhibits a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 267 g/mol, making it suitable for various analytical techniques including HPLC and NMR spectroscopy.

The biological evaluation of this compound has revealed its potent activity against several pathogens, including bacteria and fungi. In vitro studies have demonstrated its ability to inhibit bacterial growth by disrupting cell membrane integrity. Furthermore, the compound has shown selectivity towards certain fungal species, making it a potential candidate for antifungal therapy.

In conclusion, 4-formyl-1-piperazinecarboxylic acid 1,1-dimethylethyl ester (CAS No: 183383-30-4) is a versatile compound with significant potential in drug discovery and development. Its unique structure and diverse biological activities make it an important focus for ongoing research in the field of organic chemistry and pharmacology.